N-{4-[(2-chlorobenzyl)oxy]benzyl}-N-[(1-ethyl-2-pyrrolidinyl)methyl]amine

• Molecular Formula: C21H27ClN2O
• Molecular Weight: 358.9 g/mol
• IUPAC Name: N-[[4-[(2-chlorophenyl)methoxy]phenyl]methyl]-1-(1-ethylpyrrolidin-2-yl)methanamine
• InChI: InChI=1S/C21H27ClN2O/c1-2-24-13-5-7-19(24)15-23-14-17-9-11-20(12-10-17)25-16-18-6-3-4-8-21(18)22/h3-4,6,8-12,19,23H,2,5,7,13-16H2,1H3
• InChI Key: YYFWEWXUWSEXBN-UHFFFAOYSA-N
• SMILES: CCN1CCCC1CNCC2=CC=C(C=C2)OCC3=CC=CC=C3Cl

Description

N-{4-[(2-chlorobenzyl)oxy]benzyl}-N-[(1-ethyl-2-pyrrolidinyl)methyl]amine is a chemical compound that has gained significant attention in the field of scientific research. It is a selective agonist of the α7 nicotinic acetylcholine receptor (α7 nAChR), which is a subtype of the nicotinic acetylcholine receptor family. This receptor is primarily located in the central nervous system and is involved in various physiological and pathological processes.

Mechanism of Action

N-{4-[(2-chlorobenzyl)oxy]benzyl}-N-[(1-ethyl-2-pyrrolidinyl)methyl]amine acts as a selective agonist of the α7 nicotinic acetylcholine receptor. Activation of this receptor leads to the release of various neurotransmitters such as dopamine, serotonin, and glutamate, which are involved in various physiological and pathological processes. The activation of the α7 nAChR has been shown to have neuroprotective effects, anti-inflammatory effects, and cognitive-enhancing effects.
Biochemical and Physiological Effects:
N-{4-[(2-chlorobenzyl)oxy]benzyl}-N-[(1-ethyl-2-pyrrolidinyl)methyl]amine has been shown to have various biochemical and physiological effects. It has been shown to enhance cognitive function, improve memory, and have neuroprotective effects. It has also been shown to have anti-inflammatory effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{4-[(2-chlorobenzyl)oxy]benzyl}-N-[(1-ethyl-2-pyrrolidinyl)methyl]amine in lab experiments is its selectivity for the α7 nicotinic acetylcholine receptor. This allows for more specific and targeted studies of the receptor and its effects. However, one of the limitations of using this compound is its potential toxicity and side effects, which need to be carefully monitored in lab experiments.

Future Directions

There are several future directions for the study of N-{4-[(2-chlorobenzyl)oxy]benzyl}-N-[(1-ethyl-2-pyrrolidinyl)methyl]amine. One direction is the further investigation of its potential therapeutic applications in neurodegenerative diseases and psychiatric disorders. Another direction is the study of its effects on the immune system and its potential use in the treatment of autoimmune diseases. Additionally, the development of more selective and potent agonists of the α7 nicotinic acetylcholine receptor is an area of ongoing research.

Synthesis Methods

The synthesis of N-{4-[(2-chlorobenzyl)oxy]benzyl}-N-[(1-ethyl-2-pyrrolidinyl)methyl]amine involves several steps. The first step is the protection of the amine group on the pyrrolidine moiety using a protecting group such as Boc (tert-butyloxycarbonyl) or Fmoc (fluorenylmethyloxycarbonyl). The second step is the reaction of the protected pyrrolidine with 4-[(2-chlorobenzyl)oxy]benzyl chloride to form the desired compound. The final step involves the removal of the protecting group to obtain the final product.

Scientific Research Applications

N-{4-[(2-chlorobenzyl)oxy]benzyl}-N-[(1-ethyl-2-pyrrolidinyl)methyl]amine has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects in various models of neurodegenerative diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. It has also been studied for its potential use in the treatment of psychiatric disorders such as schizophrenia and depression.